(4-{[4-(3-chlorophenyl)-1-piperazinyl]carbonyl}phenyl)diethylamine

• IUPAC Name: [4-(3-chlorophenyl)piperazin-1-yl]-[4-(diethylamino)phenyl]methanone
• InChI: InChI=1S/C21H26ClN3O/c1-3-23(4-2)19-10-8-17(9-11-19)21(26)25-14-12-24(13-15-25)20-7-5-6-18(22)16-20/h5-11,16H,3-4,12-15H2,1-2H3
• InChI Key: OLVJSZOBYZOYQR-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl
• Molecular Formula: C21H26ClN3O
• Molecular Weight: 371.9 g/mol

Description

(4-{[4-(3-chlorophenyl)-1-piperazinyl]carbonyl}phenyl)diethylamine is a chemical compound that belongs to the class of piperazine derivatives. It is a potent and selective serotonin reuptake inhibitor (SSRI) that has been extensively studied for its therapeutic potential in the treatment of various psychiatric disorders.

Mechanism of Action

The mechanism of action of (4-{[4-(3-chlorophenyl)-1-piperazinyl]carbonyl}phenyl)diethylamine involves the inhibition of serotonin reuptake. Serotonin is a neurotransmitter that plays a critical role in the regulation of mood, anxiety, and other physiological processes. By inhibiting the reuptake of serotonin, this compound increases the levels of serotonin in the synaptic cleft, which can lead to an improvement in mood and a reduction in anxiety.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are primarily related to its effects on serotonin reuptake. By increasing the levels of serotonin in the synaptic cleft, this compound can lead to an improvement in mood, a reduction in anxiety, and other physiological effects. In addition, this compound has been shown to have analgesic effects, which may be related to its effects on serotonin and other neurotransmitters.

Advantages and Limitations for Lab Experiments

One of the main advantages of (4-{[4-(3-chlorophenyl)-1-piperazinyl]carbonyl}phenyl)diethylamine for lab experiments is its potency and selectivity as a serotonin reuptake inhibitor. This compound has been extensively studied for its therapeutic potential in the treatment of various psychiatric disorders, and its effects on serotonin reuptake have been well-characterized. However, one of the limitations of this compound is its potential for off-target effects, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on (4-{[4-(3-chlorophenyl)-1-piperazinyl]carbonyl}phenyl)diethylamine. One area of research is the development of new analogs with improved potency and selectivity for serotonin reuptake inhibition. Another area of research is the investigation of the potential therapeutic effects of this compound in other disorders, such as chronic pain and irritable bowel syndrome. In addition, further studies are needed to better understand the mechanisms of action and potential side effects of this compound, which may inform the development of new therapeutic agents.

Scientific Research Applications

(4-{[4-(3-chlorophenyl)-1-piperazinyl]carbonyl}phenyl)diethylamine has been extensively studied for its therapeutic potential in the treatment of various psychiatric disorders, including depression, anxiety, and obsessive-compulsive disorder. It has been shown to be a potent and selective inhibitor of serotonin reuptake, which is believed to be the primary mechanism of action for its therapeutic effects. In addition, this compound has been studied for its potential in the treatment of other disorders, such as chronic pain, neuropathic pain, and irritable bowel syndrome.